Cas no 24976-82-7 (1H-[1,2,4]Triazolo[5,1-a]isoindole)
24976-82-7 structure
Product Name:1H-[1,2,4]Triazolo[5,1-a]isoindole
CAS No:24976-82-7
MF:C9H7N3
MW:157.171981096268
CID:1420387
Update Time:2024-08-15
1H-[1,2,4]Triazolo[5,1-a]isoindole Chemical and Physical Properties
Names and Identifiers
-
- 1H-[1,2,4]Triazolo[5,1-a]isoindole
- 3H-[1,2,4]Triazolo[5,1-a]isoindole
-
- Inchi: 1S/C9H7N3/c1-2-4-8-7(3-1)5-12-9(8)10-6-11-12/h1-6H,(H,10,11)
- InChI Key: GBSCFXJXOUNMTN-UHFFFAOYSA-N
- SMILES: C12N=CNN1C=C1C=2C=CC=C1
Computed Properties
- Exact Mass: 157.06411
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- PSA: 33.09
- pka: 5.10±0.30(Predicted)
1H-[1,2,4]Triazolo[5,1-a]isoindole Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
24976-82-7 (1H-[1,2,4]Triazolo[5,1-a]isoindole) Related Products
- 234-80-0(s-Triazolo3,4-aphthalazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent